Cas no 42206-94-0 (Triacetylresveratrol)

Triacetylresveratrol is a chemically modified derivative of resveratrol, where three acetyl groups are introduced to enhance its stability and bioavailability. This modification improves the compound's resistance to metabolic degradation, allowing for more efficient absorption and prolonged activity in biological systems. Triacetylresveratrol retains the antioxidant and anti-inflammatory properties of resveratrol while offering superior pharmacokinetic performance. Its increased lipophilicity facilitates better cellular uptake, making it advantageous for research applications in nutraceuticals, cosmetics, and pharmaceuticals. The acetylated form also demonstrates improved solubility in organic solvents, simplifying formulation processes. These characteristics make triacetylresveratrol a promising candidate for studies targeting oxidative stress, aging, and metabolic disorders.
Triacetylresveratrol structure
Triacetylresveratrol structure
Product Name:Triacetylresveratrol
CAS No:42206-94-0
MF:C20H18O6
MW:354.353326320648
MDL:MFCD01546481
CID:89506
PubChem ID:253660486
Update Time:2025-10-19

Triacetylresveratrol Chemical and Physical Properties

Names and Identifiers

    • Acetyl-trans-resveratrol
    • Triacetylresveratrol
    • trans-Resveratrol Tr
    • trans-Resveratrol Triacetate
    • (E)-5-(4-Acetoxystyryl)-1,3-phenylene diacetate
    • 3,4',5-Triacetoxy-trans-stilbene
    • 5-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-1,3-Benzenediol-1,3-diacetate
    • Acetic acid 4-[2-(3,5-diacetoxyphenyl)vinyl]phenyl ester
    • Acetyl trans-resveratrol
    • Acetyl-resveratrol
    • 3,5,4′-Tri-O-acetylresveratrol
    • Triacetyl resveratrol
    • 3,5,4'-Tri-O-acetylresveratrol
    • Acetic acid,4-[2-(3,5-diacetoxyphenyl)-vinyl]phenyl ester
    • Acetic acid 3-acetoxy-5-[2-(4-acetoxy-phenyl)-vinyl]-phenyl ester
    • Triacetyl-resveratrol
    • trans-Triacetylresveratrol
    • Spectrum5_000404
    • BSPBi
    • Acetylresveratrol
    • 5-(4-Acetoxystyryl)-1,3-phenylene diacetate
    • BSPBio_003463
    • SPECTRUM1504041
    • S
    • MDL: MFCD01546481
    • Inchi: 1S/C20H18O6/c1-13(21)24-18-8-6-16(7-9-18)4-5-17-10-19(25-14(2)22)12-20(11-17)26-15(3)23/h4-12H,1-3H3/b5-4-
    • InChI Key: PDAYUJSOJIMKIS-PLNGDYQASA-N
    • SMILES: CC(OC1C=CC(/C=C\C2C=C(OC(=O)C)C=C(OC(=O)C)C=2)=CC=1)=O

Computed Properties

  • Exact Mass: 354.11000
  • Monoisotopic Mass: 354.11033829 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 354.4
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.241
  • Melting Point: 117.0 to 121.0 deg-C
  • Boiling Point: 504.8℃ at 760 mmHg
  • Flash Point: 504.8 °C at 760 mmHg
  • Refractive Index: 1.599
  • Solubility: DMSO: ≥18mg/mL
  • PSA: 78.90000
  • LogP: 3.63290
  • Sensitiveness: Sensitive to light

Triacetylresveratrol Security Information

Triacetylresveratrol Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Triacetylresveratrol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:42206-94-0)乙酰化白藜芦醇
Order Number:LE2599851;LE13528;LE1073
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:42206-94-0)乙酰化白藜芦醇
LE2599851;LE13528;LE1073
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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